6-Chloro-2-(naphthalen-2-yl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C17H11ClO2/c18-15-7-3-6-14(16(15)17(19)20)13-9-8-11-4-1-2-5-12(11)10-13/h1-10H,(H,19,20)
• InChI Key: HIVNRTRUBSDVQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=C(C(=CC=C3)Cl)C(=O)O
• Molecular Formula: C17H11ClO2
• DSSTOX Substance ID: DTXSID50690430
• Molecular Weight: 282.7 g/mol
• CAS RN: 1262007-74-8

Description

6-Chloro-2-(naphthalen-2-yl)benzoic acid, or 6-Cl-2-NPA, is a chemical compound that has been studied for its potential applications in various scientific research and laboratory experiments. 6-Cl-2-NPA is an organic compound composed of a benzene ring and a naphthalene ring, each containing a chlorine atom. This compound has a molecular weight of 241.6 g/mol and a melting point of approximately 154 °C. 6-Cl-2-NPA is soluble in water, ethanol, and other organic solvents.

Mechanism of Action

The mechanism of action of 6-Cl-2-NPA is not well understood, but it is believed to involve the formation of a covalent bond between the chlorine atom and the aromatic ring of the compound. This covalent bond is then broken by the addition of a proton, which leads to the formation of a carbocation intermediate. This carbocation intermediate then reacts with other molecules, such as water or ethanol, to form a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Cl-2-NPA are not well understood, but it is believed to have antimicrobial properties. The compound has been shown to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus. 6-Cl-2-NPA has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Cl-2-NPA in laboratory experiments include its low cost and ease of synthesis. The compound is also relatively stable and can be used in a wide variety of reactions. The limitations of using 6-Cl-2-NPA in laboratory experiments include its potential toxicity and the fact that it is not soluble in all solvents.

Future Directions

There are many potential future directions for the use of 6-Cl-2-NPA in scientific research and laboratory experiments. These include further research into its antimicrobial, anti-inflammatory, and anti-cancer properties; the development of new synthesis methods for the compound; the exploration of its potential use as a catalyst in organic synthesis; and the development of new applications for the compound in the fields of medicine and biotechnology.

Synthesis Methods

6-Cl-2-NPA can be synthesized using a variety of methods, including the Friedel-Crafts acylation of 2-naphthol with chloroacetyl chloride, the reaction of 2-naphthol with chloroacetic anhydride, and the reaction of 2-naphthol with dichloroacetic anhydride. This compound can also be synthesized through the reaction of 2-naphthol with chloroacetic acid.

Scientific Research Applications

6-Cl-2-NPA has been studied for its potential applications in various scientific research and laboratory experiments. The compound has been used in the synthesis of other compounds, such as 2-arylbenzofuranones and 2-arylbenzopyranones, and has been used as a precursor for the synthesis of other compounds, such as 2-arylbenzothiazoles. 6-Cl-2-NPA has also been used as a catalyst in the synthesis of organic compounds, such as 2-arylbenzothiazoles and 2-arylbenzopyranones.